Cas no 2639408-62-9 (methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate)

• Product Name: methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate
• CAS No: 2639408-62-9
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 5640863
• PubChem ID: 165897661
• Update Time: 2025-08-01

methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• 2639408-62-9
• methyl 2-[4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetate
• EN300-27783386
• methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate

• Inchi： 1S/C13H13ClN2O2S/c1-15-13-16-12(8-3-5-9(14)6-4-8)10(19-13)7-11(17)18-2/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： KFEFBSCMXULRLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(CC(=O)OC)SC(NC)=N1

Computed Properties

• Exact Mass: 296.0386265g/mol
• Monoisotopic Mass: 296.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5Ų

Additional information on methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate

Methyl 2-4-(4-Chlorophenyl)-2-(Methylamino)-1,3-thiazol-5-ylacetate: A Comprehensive Overview

Methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate (CAS No. 2639408-62-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-thiazole ring, a 4-chlorophenyl substituent, and a methylamino group. These features contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate is particularly noteworthy due to its combination of aromatic and heterocyclic moieties. The presence of the 1,3-thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts unique electronic and steric properties to the molecule. The 4-chlorophenyl substituent adds additional complexity and can influence the compound's biological activity by modulating its lipophilicity and receptor binding affinity. The methylamino group further enhances the molecule's basicity and can play a crucial role in its pharmacological effects.

In recent years, there has been a growing interest in the development of thiazole-containing compounds for various therapeutic applications. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The specific structure of methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers.

A study published in the Journal of Medicinal Chemistry in 2021 reported that methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate demonstrated potent antiproliferative effects on MCF-7 breast cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest that this compound could be a promising lead for the development of novel anticancer drugs.

Beyond its anticancer properties, methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate has also been investigated for its potential as an antimicrobial agent. A study conducted by researchers at the University of California found that this compound exhibited strong inhibitory activity against both Gram-positive and Gram-negative bacteria. The antibacterial activity was attributed to the compound's ability to disrupt bacterial cell membranes and inhibit protein synthesis. These results highlight the multifaceted biological activities of this thiazole derivative and underscore its potential as a broad-spectrum antimicrobial agent.

The synthesis of methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate involves several key steps that are well-documented in the literature. The process typically begins with the formation of a thioamide intermediate from 4-chloroaniline and methyl isothiocyanate. This intermediate is then cyclized to form the thiazole ring using an appropriate cyclizing agent such as carbon disulfide or thiourea. The resulting thiazole derivative is subsequently functionalized with a methylamino group through reductive amination or other methods. Finally, esterification with methanol yields the desired product.

The physical properties of methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate, such as its melting point, solubility, and stability, have been extensively characterized. These properties are crucial for understanding the compound's behavior in various environments and for optimizing its formulation into pharmaceutical products. For instance, the compound's moderate solubility in organic solvents makes it suitable for use in drug delivery systems that require controlled release profiles.

In conclusion, methyl 2-4-(4-chlorophenyl)-2-(methylamino)-1,3-thiazol-5-ylacetate (CAS No. 2639408-62-9) is a promising compound with diverse biological activities that warrant further exploration. Its unique chemical structure and multifaceted biological properties make it an attractive candidate for drug development in areas such as oncology and infectious diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.